Cas no 57106-93-1 (3-Phenoxathiinamine)

• Product Name: 3-Phenoxathiinamine
• CAS No: 57106-93-1
• MF: C₁₂H₉NOS
• MW: 215.270961523056
• CID: 1603713
• Update Time: 2024-09-13

3-Phenoxathiinamine Chemical and Physical Properties

Names and Identifiers

• 3-Phenoxathiinamine
• Phenoxathiin-3-amine

• Inchi： 1S/C12H9NOS/c13-8-5-6-12-10(7-8)14-9-3-1-2-4-11(9)15-12/h1-7H,13H2
• InChI Key： HNCPPIFZZJBRSI-UHFFFAOYSA-N
• SMILES： C1=C2C(OC3=C(S2)C=CC=C3)=CC(N)=C1

Computed Properties

• Exact Mass: 215.04057

Experimental Properties

• Density: 1.354±0.06 g/cm3(Predicted)
• Melting Point: 81.5-83 °C
• Boiling Point: 392.0±41.0 °C(Predicted)
• PSA: 35.25
• pka: 3.08±0.20(Predicted)